Cas no 33898-90-7 (3-oxo-3-(thiophen-2-yl)propanenitrile)
3-Oxo-3-(thiophen-2-yl)propanenitrile is a versatile organic compound featuring a thiophene moiety linked to a β-ketonitrile group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The presence of both the ketone and nitrile functionalities allows for diverse reactivity, including condensation, cyclization, and nucleophilic addition reactions. Its thiophene ring enhances electronic properties, making it useful in materials science and agrochemical applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility and structural features make it a preferred choice for researchers developing novel chemical entities.
33898-90-7 structure
Product Name:3-oxo-3-(thiophen-2-yl)propanenitrile
CAS No:33898-90-7
MF:C7H5NOS
MW:151.185700178146
MDL:MFCD00052586
CID:89047
PubChem ID:141853
Update Time:2025-05-27
3-oxo-3-(thiophen-2-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-3-(thiophen-2-yl)propanenitrile
- 3-Oxo-3-(2-thienyl)propionitrile
- 3-Oxo-3-(2-thienyl)propanenitrile
- 2-THENOYLACETONITRILE
- 2-Thienoylacetonitri
- 2-Thienoylacetonitrile
- 3-oxo-3-thiophen-2-ylpropanenitrile
- 3-oxo-3-thiophene-2-yl propionitrile
- F3308-4036
- XWWUQBHVRILEPB-UHFFFAOYSA-N
- 2-(thiophene-2-carbonyl)acetonitrile
- 3-Oxo-3-thiophen-2-yl-propionitrile
- PubChem8372
- CDS1_000515
- Then-2-oylacetonitrile
- 2-thiophenoylacetonitrile
- Maybridge1_002803
- DivK1c_001555
- beta-oxo-2-thiophenepropionitrile
- HMS549H09
- 2-(thiophen-2-car
- O0571
- 3-Oxo-3-(2-thienyl)propionitrile, 97%
- AKOS000206401
- A6004
- CHEMBL3251052
- ? 2-Thenoylacetonitrile
- GEO-02075
- CS-W018118
- 3-Oxo-3-[2]thienyl-propionitrile
- 2-(thiophen-2-carbonyl)acetonitrile
- Z56979371
- 3-OXO-3-THIOPHEN-2-YLPROPIONITRILE
- 2-Thenoyl acetonitrile
- DTXSID50187517
- 2-OXO-2-(2-THIENYL)ETHYL CYANIDE
- P10049
- PB12059
- SR-01000635801-1
- SCHEMBL137872
- CCG-46079
- EN300-09533
- W-200310
- 3-oxo-3-(thiophen-2-yl)propionitrile
- 3-(2-THIENYL)-3-OXOPROPANENITRILE
- FT-0604164
- SY027469
- 33898-90-7
- GS-5548
- MFCD00052586
- STK779326
- DB-021533
- 3-oxo-3-(thiophen-2-yl)propanenitrile
-
- MDL： MFCD00052586
- Inchi： 1S/C7H5NOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5H,3H2
- InChI Key： XWWUQBHVRILEPB-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(CC#N)=O
- BRN： 111990
Computed Properties
- Exact Mass: 151.00900
- Monoisotopic Mass: 151.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 69.1
Experimental Properties
- Color/Form: Beige powder
- Density: 1.2170 (rough estimate)
- Melting Point: 134-138 °C
- Boiling Point: 338.3℃ at 760 mmHg
- Flash Point: 158.4 °C
- Refractive Index: 1.5500 (estimate)
- PSA: 69.10000
- LogP: 1.84448
- Solubility: Not determined
3-oxo-3-(thiophen-2-yl)propanenitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302,H318
- Warning Statement： P280,P305+P351+P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S36/37-S39-S26
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
3-oxo-3-(thiophen-2-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-JM067-25g |
3-oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 98% | 25g |
￥1377.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-JM067-5g |
3-oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 98% | 5g |
￥339.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-JM067-1g |
3-oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 98% | 1g |
￥117.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-JM067-200mg |
3-oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 98% | 200mg |
￥69.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O815129-25g |
3-Oxo-3-(2-thienyl)propionitrile |
33898-90-7 | 98% | 25g |
￥848.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 697044-5G |
3-oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 5g |
¥1086.29 | 2023-11-28 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 697044-25G |
3-oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 97% | 25G |
￥4748.28 | 2022-02-24 | |
| Chemenu | CM200118-100g |
3-Oxo-3-(2-thienyl)propanenitrile |
33898-90-7 | 95% | 100g |
$426 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O52550-5g |
3-Oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 5g |
¥228.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O52550-1g |
3-Oxo-3-(thiophen-2-yl)propanenitrile |
33898-90-7 | 1g |
¥78.0 | 2021-09-08 |
3-oxo-3-(thiophen-2-yl)propanenitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:33898-90-7)3-oxo-3-(thiophen-2-yl)propanenitrile
Order Number:A1204154
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):297.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:33898-90-7)2-THENOYLACETONITRILE
Order Number:sfd052
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
3-oxo-3-(thiophen-2-yl)propanenitrile Related Literature
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Stefano Altomonte,Gemma L. Baillie,Ruth A. Ross,Matteo Zanda RSC Adv. 2015 5 13692
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Ramulu Akula,Yan Xiong,Hasim Ibrahim RSC Adv. 2013 3 10731
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Maruti B. Yadav,Yeon Tae Jeong Org. Biomol. Chem. 2021 19 7409
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4. Unexpected substitution of the acyl group in isothiazole-ring formation. Attempted conversion of 1-acyl-2,2-diaminoethylenes into 2-acyl-3,3-diaminoacrylonitrilesSrinivasachari Rajappa,Mohan D. Nair,Bhagwan G. Advani,Ramaswami Sreenivasan J. Chem. Soc. Perkin Trans. 1 1981 3161
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Yu A. Sharanin,M P. Goncharenko,Victor P. Litvinov Russ. Chem. Rev. 1998 67 393
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